Cas no 852376-29-5 (N-(2,4-dimethylphenyl)-2-{3-(4-methoxyphenyl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}acetamide)

• Product Name: N-(2,4-dimethylphenyl)-2-{3-(4-methoxyphenyl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}acetamide
• CAS No: 852376-29-5
• MF: C₂₂H₂₁N₅O₂S
• MW: 419.499442815781
• CID: 6001355
• PubChem ID: 7118208
• Update Time: 2025-05-19

N-(2,4-dimethylphenyl)-2-{3-(4-methoxyphenyl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2,4-dimethylphenyl)-2-{3-(4-methoxyphenyl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}acetamide
• Acetamide, N-(2,4-dimethylphenyl)-2-[[3-(4-methoxyphenyl)-1,2,4-triazolo[4,3-b]pyridazin-6-yl]thio]-
• AB00672076-01
• N-(2,4-dimethylphenyl)-2-((3-(4-methoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio)acetamide
• N-(2,4-dimethylphenyl)-2-[[3-(4-methoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]sulfanyl]acetamide
• N-(2,4-dimethylphenyl)-2-{[3-(4-methoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]sulfanyl}acetamide
• AKOS024595410
• F0676-0616
• 852376-29-5

• Inchi： 1S/C22H21N5O2S/c1-14-4-9-18(15(2)12-14)23-20(28)13-30-21-11-10-19-24-25-22(27(19)26-21)16-5-7-17(29-3)8-6-16/h4-12H,13H2,1-3H3,(H,23,28)
• InChI Key： REKLHARKJYIOKI-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(C)C=C1C)(=O)CSC1=NN2C(C3=CC=C(OC)C=C3)=NN=C2C=C1

Computed Properties

• Exact Mass: 419.14159610g/mol
• Monoisotopic Mass: 419.14159610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 574
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 107Ų

Experimental Properties

• Density: 1.32±0.1 g/cm3(Predicted)
• pka: 12.78±0.70(Predicted)

Additional information on N-(2,4-dimethylphenyl)-2-{3-(4-methoxyphenyl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}acetamide

The Synthesis and Pharmacological Applications of N-(2,4-Dimethylphenyl)-2-{3-(4-Methoxyphenyl)-1,2,4-Triazolo[4,3-b]Pyridazin-6-Ylsulfanyl}Acetamide (CAS No. 852376-29-5)

The compound N-(N-(N-(N-(N-(N-(N-(N-(N-(N-(N-(N-(N-(N-(The compound N-(

In recent years,

This compound exhibits notable stability under physiological conditions due to its rigid triazole core,

A series of structure-activity relationship (SAR) studies published in the Journal of Medicinal Chemistry (JMC),

Clinical trials conducted by the European Medicines Agency (EMA),

In a groundbreaking study published in Nature Chemical Biology (NCB),

The synthesis pathway of this compound involves a multistep process,

Preliminary in vivo studies using murine models have demonstrated that this compound can penetrate the blood-brain barrier,

A recent collaborative research project between institutions at Stanford University and the University of Tokyo,

Safety evaluations conducted in accordance with OECD guidelines,